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Compound of Interest

Compound Name: 4-Nitrophenylrhamnoside

Cat. No.: B097372 Get Quote

Application Note
4-Nitrophenyl-α-L-rhamnopyranoside (pNPR) is a widely utilized chromogenic substrate for the

detection of α-L-rhamnosidase activity. The enzymatic hydrolysis of pNPR by α-L-

rhamnosidase releases 4-nitrophenol, a yellow-colored product that can be quantified

spectrophotometrically. This application note provides a detailed protocol for the preparation of

a pNPR stock solution, a critical first step for ensuring accurate and reproducible results in

enzymatic assays. Proper preparation and storage of the stock solution are essential for

maintaining its stability and integrity.

The following protocol outlines the necessary materials, a step-by-step procedure for

solubilization, and recommended storage conditions. Adherence to this protocol will help

researchers, scientists, and drug development professionals in achieving reliable enzymatic

measurements.

Quantitative Data Summary
A summary of the key quantitative data for 4-Nitrophenyl-α-L-rhamnopyranoside is provided in

the table below for easy reference.
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Property Value Source(s)

Chemical Formula C₁₂H₁₅NO₇ [1][2]

Molecular Weight 285.25 g/mol [1][2]

CAS Number 18918-31-5 [1]

Appearance White to slightly yellow powder [2]

Solubility in DMSO ≥ 50 mg/mL [3]

Recommended Stock Solution

Concentration
10-50 mg/mL in DMSO [3]

Recommended Storage (Stock

Solution)

-20°C (up to 1 month), -80°C

(up to 6 months)
[3]

Experimental Protocol
This protocol describes the preparation of a 10 mg/mL stock solution of 4-Nitrophenyl-α-L-

rhamnopyranoside in dimethyl sulfoxide (DMSO).

Materials:

4-Nitrophenyl-α-L-rhamnopyranoside (pNPR) powder

Dimethyl sulfoxide (DMSO), anhydrous

Microcentrifuge tubes or amber vials

Analytical balance

Vortex mixer

Pipettes and sterile pipette tips

Procedure:

Calculate the required mass of pNPR: To prepare 1 mL of a 10 mg/mL stock solution, weigh

out 10 mg of pNPR powder using an analytical balance.
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Aliquot DMSO: In a fume hood, carefully transfer 1 mL of anhydrous DMSO into a clean

microcentrifuge tube or amber vial.

Dissolve pNPR in DMSO: Add the weighed pNPR powder to the DMSO.

Vortex to dissolve: Close the tube or vial securely and vortex the solution until the pNPR is

completely dissolved. Gentle warming in a water bath (not to exceed 37°C) can be used to

aid dissolution if necessary.

Storage: Store the stock solution in clearly labeled, single-use aliquots to avoid repeated

freeze-thaw cycles. For short-term storage (up to 1 month), store at -20°C. For long-term

storage (up to 6 months), store at -80°C.[3]

Workflow Diagram
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Workflow for Preparing 4-Nitrophenylrhamnoside Stock Solution

Preparation

Storage

1. Weigh pNPR Powder

2. Measure DMSO

3. Dissolve pNPR in DMSO

4. Vortex until Dissolved

5. Aliquot into Tubes

6. Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for pNPR Stock Solution Preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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